Cas no 946785-56-4 (3-Fluoro-4-(3-methoxypropoxy)aniline)

• Product Name: 3-Fluoro-4-(3-methoxypropoxy)aniline
• CAS No: 946785-56-4
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 3158695
• PubChem ID: 26190162
• Update Time: 2025-06-08

3-Fluoro-4-(3-methoxypropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(3-methoxypropoxy)aniline
• KS-5700
• 3-FLUORO-4-(3-METHOXYPROPOXY)PHENYLAMINE
• AKOS005264472
• 946785-56-4

• MDL： MFCD08687849
• Inchi： 1S/C10H14FNO2/c1-13-5-2-6-14-10-4-3-8(12)7-9(10)11/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： ZGBVQTNODCLSTC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCCOC)N

Computed Properties

• Exact Mass: 199.10085685Da
• Monoisotopic Mass: 199.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-Fluoro-4-(3-methoxypropoxy)aniline

Professional Introduction to Compound with CAS No. 946785-56-4 and Product Name: 3-Fluoro-4-(3-methoxypropoxy)aniline

3-Fluoro-4-(3-methoxypropoxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 946785-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and an ethyl ether side chain, contribute to its unique chemical properties and make it a subject of intense research interest.

The fluorine substituent at the 3-position of the aniline ring is a critical structural element that influences the compound's metabolic stability, binding affinity, and overall pharmacological profile. Fluorinated aromatic compounds are well-documented for their ability to enhance drug efficacy and bioavailability, making them a staple in modern drug design. In contrast, the 3-methoxypropoxy side chain introduces a hydrophilic region to the molecule, which can modulate solubility and interactions with biological targets. This balance between lipophilicity and hydrophilicity is often key in optimizing pharmacokinetic parameters.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-Fluoro-4-(3-methoxypropoxy)aniline with various biological targets with high precision. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory pathways, neurodegenerative diseases, and cancer. The fluorine atom's ability to participate in halogen bonding further enhances its potential as a scaffold for drug development, allowing for tailored interactions with protein targets.

In vitro studies have demonstrated promising results regarding the biochemical activity of 3-Fluoro-4-(3-methoxypropoxy)aniline. Researchers have observed notable effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The presence of both fluorine and methoxy groups appears to synergistically enhance binding affinity, potentially leading to more potent and selective inhibitors. These findings align with broader trends in medicinal chemistry where structural modifications are meticulously crafted to improve therapeutic outcomes.

The synthesis of 3-Fluoro-4-(3-methoxypropoxy)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The integration of fluorinated intermediates into the final product underscores the importance of specialized synthetic strategies in modern pharmaceutical research.

From a medicinal chemistry perspective, 3-Fluoro-4-(3-methoxypropoxy)aniline represents an intriguing example of how structural diversification can lead to novel pharmacological entities. The combination of electronic and steric effects introduced by fluorine and methoxy substituents allows for fine-tuning of biological activity. This principle is fundamental in drug discovery pipelines, where iterative optimization is essential to identify lead compounds with optimal properties.

The potential applications of 3-Fluoro-4-(3-methoxypropoxy)aniline extend beyond traditional therapeutic areas. Emerging research suggests its utility in developing probes for biochemical assays and as a building block for more complex molecules with enhanced functionalities. The versatility of this compound underscores its value not only as a standalone entity but also as a precursor for further chemical innovation.

As computational tools continue to evolve, virtual screening methods are being increasingly leveraged to identify promising candidates like 3-Fluoro-4-(3-methoxypropoxy)aniline for experimental validation. These high-throughput techniques enable researchers to rapidly assess large libraries of compounds based on predicted binding affinities and physicochemical properties. Such approaches accelerate the drug discovery process by narrowing down candidates that warrant further investigation.

The safety profile of 3-Fluoro-4-(3-methoxypropoxy)aniline is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to evaluate its acute toxicity, mutagenicity, and chronic exposure risks. While these studies provide valuable insights into its safety margins, further comprehensive assessments are necessary before it can be considered for clinical use.

In conclusion, 3-Fluoro-4-(3-methoxypropoxy)aniline (CAS No. 946785-56-4) exemplifies the innovative spirit driving pharmaceutical research today. Its unique structural features offer multiple avenues for therapeutic intervention, while ongoing studies continue to unravel its full potential. As our understanding of biological systems deepens, compounds like this will play an increasingly pivotal role in addressing complex diseases through targeted molecular interventions.